N-(but-2-yn-1-yl)cyclopentanamine hydrochloride

• Molecular Formula: C9H16ClN
• Molecular Weight: 173.68 g/mol
• IUPAC Name: N-but-2-ynylcyclopentanamine;hydrochloride
• InChI: InChI=1S/C9H15N.ClH/c1-2-3-8-10-9-6-4-5-7-9;/h9-10H,4-8H2,1H3;1H
• InChI Key: MZXXFFWRNUFPFL-UHFFFAOYSA-N
• Canonical SMILES: CC#CCNC1CCCC1.Cl

Description

N-(but-2-yn-1-yl)cyclopentanamine hydrochloride is a chemical compound with the molecular formula C9H15N·HCl. It is known for its unique structure, which includes a cyclopentane ring attached to an amine group and a butynyl group. This compound is used in various scientific research applications due to its interesting chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(but-2-yn-1-yl)cyclopentanamine hydrochloride typically involves the reaction of cyclopentanamine with but-2-yne. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process may involve the use of catalysts and specific solvents to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The reaction conditions are optimized to maximize yield and purity. The product is then purified using techniques such as crystallization or distillation.

Chemical Reactions Analysis

Types of Reactions

N-(but-2-yn-1-yl)cyclopentanamine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The amine group can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Halogenating agents and other electrophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different ketones or aldehydes, while reduction can produce various amine derivatives.

Scientific Research Applications

N-(but-2-yn-1-yl)cyclopentanamine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N-(but-2-yn-1-yl)cyclopentanamine hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-(but-3-yn-1-yl)cyclopentanamine hydrochloride
• N-(propan-2-yl)cyclopentanamine hydrochloride
• Cyclopentamine

Uniqueness

N-(but-2-yn-1-yl)cyclopentanamine hydrochloride is unique due to its specific structure, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and interactions, making it valuable for specific research applications.